N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide
• InChI: InChI=1S/C14H11Cl2NO2/c15-11-7-6-10(8-12(11)16)17-14(19)13(18)9-4-2-1-3-5-9/h1-8,13,18H,(H,17,19)
• InChI Key: FNFNOFAZDJRUNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=CC(=C(C=C2)Cl)Cl)O
• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 296.1 g/mol

Description

N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide is an organic compound that belongs to the class of amides It is characterized by the presence of a 3,4-dichlorophenyl group and a phenylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide typically involves the reaction of 3,4-dichloroaniline with phenylacetic acid under specific conditions. One common method includes the use of a coupling reagent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The amide group can be reduced to an amine.

Substitution: The chlorine atoms on the phenyl ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Formation of N-(3,4-dichlorophenyl)-2-oxo-2-phenylacetamide.

Reduction: Formation of N-(3,4-dichlorophenyl)-2-amino-2-phenylacetamide.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-(3,4-dichlorophenyl)-N’,N’-dimethylurea:

N-(3,4-dichlorophenyl)-2-oxo-2-phenylacetamide: An oxidized derivative of the compound .

Uniqueness

N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a hydroxyl group and a phenylacetamide moiety differentiates it from other similar compounds, allowing for unique interactions and applications .